epelmycin C
epelmycin C
Brand Name:
Vulcanchem
CAS No.:
107807-23-8
VCID:
VC0217268
InChI:
InChI=1S/C36H45NO14/c1-7-36(46)13-20(50-21-11-17(37(4)5)34(15(3)49-21)51-22-12-19(39)29(40)14(2)48-22)24-25(28(36)35(45)47-6)33(44)26-27(32(24)43)31(42)23-16(30(26)41)9-8-10-18(23)38/h8-10,14-15,17,19-22,28-29,34,38-40,43-44,46H,7,11-13H2,1-6H3
SMILES:
CCC1(CC(C2=C(C1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)O)O)N(C)C)O
Molecular Formula:
C6H2Cl2O2S
Molecular Weight:
715.7 g/mol
epelmycin C
CAS No.: 107807-23-8
Main Products
VCID: VC0217268
Molecular Formula: C6H2Cl2O2S
Molecular Weight: 715.7 g/mol
CAS No. | 107807-23-8 |
---|---|
Product Name | epelmycin C |
Molecular Formula | C6H2Cl2O2S |
Molecular Weight | 715.7 g/mol |
IUPAC Name | methyl 4-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7,12-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate |
Standard InChI | InChI=1S/C36H45NO14/c1-7-36(46)13-20(50-21-11-17(37(4)5)34(15(3)49-21)51-22-12-19(39)29(40)14(2)48-22)24-25(28(36)35(45)47-6)33(44)26-27(32(24)43)31(42)23-16(30(26)41)9-8-10-18(23)38/h8-10,14-15,17,19-22,28-29,34,38-40,43-44,46H,7,11-13H2,1-6H3 |
Standard InChIKey | WZIPAGOFYCDCEJ-UHFFFAOYSA-N |
SMILES | CCC1(CC(C2=C(C1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)O)O)N(C)C)O |
Canonical SMILES | CCC1(CC(C2=C(C1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)O)O)N(C)C)O |
Synonyms | epelmycin C |
PubChem Compound | 176065 |
Last Modified | Nov 11 2021 |
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